Cas no 89911-79-5 (3-[(2-hydroxypropyl)(nitroso)amino]propane-1,2-diol)

• Product name: 3-[(2-hydroxypropyl)(nitroso)amino]propane-1,2-diol
• CAS No: 89911-79-5
• MF: C₆H₁₄N₂O₄
• MW: 178.1864
• CID: 1948898
• PubChem ID: 150285

3-[(2-hydroxypropyl)(nitroso)amino]propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-hydroxypropyl)(nitroso)amino]propane-1,2-diol
• 1,2-propanediol, 3-[(2-hydroxypropyl)nitrosoamino]-
• 3-[(2-Hydroxypropyl)(nitroso)amino]-1,2-propanediol
• N-(2,3-dihydroxypropyl)-N-(2-hydroxypropyl)nitrous amide
• N-Nitroso-2,3-dihydroxypropyl-2-hydroxypropylamine
• Q27288065
• RDB32X4S4H
• 3-((2-Hydroxypropyl)nitrosoamino)-1,2-propanediol
• N-Nitroso(2,3-dihydroxypropyl)(2-hydroxypropyl)amine
• DTXCID70990
• nitroso-2,3-dihydroxypropyl-2-hydroxypropylamine
• Nitrosotrihydroxy-dipropylamine
• DTXSID5020990
• UNII-RDB32X4S4H
• 1,2-Propanediol, 3-((2-hydroxypropyl)nitrosoamino)-
• 3-[(2-Hydroxypropyl)nitrosoamino]-1,2-propanediol
• CCRIS 2017
• 89911-79-5

• Inchi： InChI=1S/C6H14N2O4/c1-5(10)2-8(7-12)3-6(11)4-9/h5-6,9-11H,2-4H2,1H3
• InChI Key： FKZLAQOTFPPENP-UHFFFAOYSA-N
• SMILES： CC(CN(CC(CO)O)N=O)O

Computed Properties

• Exact Mass: 178.09535693Da
• Monoisotopic Mass: 178.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų
• XLogP3: -1.4